Cas no 1419101-52-2 (tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate
• CAS No: 1419101-52-2
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD23106386
• CID: 3165155
• PubChem ID: 72207879
• Update Time: 2025-05-23

tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[3-(trifluoromethyl)piperidin-3-yl]carbamate
• tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate
• tert-Butyl(3-(trifluoromethyl)piperidin-3-yl)carbamate
• tert-Butyl (3-(trifluoromethyl)piperidin-3-yl)carbamate
• QIHFXCPQJVUENH-UHFFFAOYSA-N
• CS-0053971
• 3-(Boc-amino)-3-trifluoromethylpiperidine
• P13802
• tert-butyl N-[3-(trifluoromethyl)piperidin-3-
• PB36751
• BS-42745
• DTXSID401138131
• 3-(Boc-amino)-3-(trifluoromethyl)piperidine
• Carbamic acid, N-[3-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
• SCHEMBL20731017
• DB-144681
• 1419101-52-2
• SB10772

• MDL： MFCD23106386
• Inchi： 1S/C11H19F3N2O2/c1-9(2,3)18-8(17)16-10(11(12,13)14)5-4-6-15-7-10/h15H,4-7H2,1-3H3,(H,16,17)
• InChI Key： QIHFXCPQJVUENH-UHFFFAOYSA-N
• SMILES： FC(C1(CNCCC1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate

tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate, identified by the CAS number CAS No. 1419101-52-2, is a highly specialized chemical entity with significant applications in various fields. This compound is notable for its unique structural features, which include a piperidine ring substituted with a trifluoromethyl group and a tert-butyl carbamate moiety. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate involves a series of well-established organic reactions, including nucleophilic substitution and carbonyl chemistry. The presence of the trifluoromethyl group introduces electronic effects that enhance the reactivity of the molecule, while the tert-butyl group provides steric bulk, which can influence the compound's solubility and stability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate in drug design.

In terms of applications, tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly those targeting complex biological systems. The compound's ability to form stable amide bonds has been leveraged in peptide synthesis, where it serves as an efficient protecting group for amino acids. This property has been validated in several recent publications, underscoring its utility in modern synthetic strategies.

Beyond medicinal chemistry, CAS No. 1419101-52-2 has also found applications in materials science. Its unique combination of steric and electronic properties makes it an ideal candidate for designing advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how such compounds can be used to create materials with enhanced mechanical strength and thermal stability. These findings suggest that tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate could play a pivotal role in developing next-generation materials for industrial use.

The environmental impact of CAS No. 1419101-52-2 has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms, making it suitable for use in eco-friendly chemical processes. This aligns with current global trends toward sustainable chemistry, where minimizing environmental harm is a top priority. By incorporating such compounds into green chemical workflows, industries can reduce their ecological footprint while maintaining high standards of product quality.

In conclusion, tert-butyl N-[3-(trifluoromethyl)-3-piperidyl]carbamate, with its CAS number CAS No. 1419101-52-2, stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and wide-ranging applications make it an indispensable tool in both academic research and industrial innovation. As new discoveries continue to emerge, this compound is poised to contribute even more significantly to the advancement of science and technology.